2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanone

• IUPAC Name: 2-bromo-1-(1-methylbenzimidazol-5-yl)ethanone
• InChI: InChI=1S/C10H9BrN2O/c1-13-6-12-8-4-7(10(14)5-11)2-3-9(8)13/h2-4,6H,5H2,1H3
• InChI Key: DYGPOTZRQYSKSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)C(=O)CBr
• Molecular Formula: C10H9BrN2O
• Molecular Weight: 253.09 g/mol

Description

“2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanone” is a chemical compound with the molecular formula C10H10Br2N2O and a molecular weight of 334.01. It’s used for proteomics research.

Molecular Structure Analysis

The SMILES representation of the molecule is: CN1C=NC2=C1C=CC(=C2)C(=O)CBr.Br. This gives a basic idea of the molecular structure.

Mechanism of Action

The mechanism of action of 2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanonethylbenzimidazole is not fully understood. However, it is believed to act as a nucleophile, reacting with electrophiles to form covalent bonds. This reaction is believed to be the basis for its use as a reagent in organic synthesis and as an intermediate in the production of pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanonethylbenzimidazole have not been well studied. However, it is believed to have a low toxicity and is not expected to cause adverse effects in humans or animals.

Advantages and Limitations for Lab Experiments

2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanonethylbenzimidazole has several advantages for use in laboratory experiments. It is relatively inexpensive and can be synthesized in high yields. Additionally, it is soluble in water and organic solvents, making it easy to work with. However, it is also highly reactive and can react with other compounds, making it difficult to use in certain experiments.

Future Directions

The future of 2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanonethylbenzimidazole lies in its potential applications in the synthesis of pharmaceuticals and other compounds. Additionally, further research into its mechanism of action and biochemical and physiological effects could reveal new applications for this compound. Finally, further research into its reactivity and solubility could lead to improved methods for its use in laboratory experiments.

Scientific Research Applications

2-bromo-1-(1-methyl-1H-benzoimidazol-5-yl)-ethanonethylbenzimidazole has a variety of applications in scientific research. It has been used as a reagent in the synthesis of a variety of compounds, including heterocyclic compounds, fluoroalkenes, and benzimidazoles. It has also been used as a catalyst in the synthesis of cyclic carbonates and as a precursor in the synthesis of a variety of heterocyclic compounds. Additionally, it has been used as an intermediate in the synthesis of pharmaceuticals.

Safety and Hazards

This compound is intended for research use only and is not intended for diagnostic or therapeutic use.